Rhodium(III) sulfate

Specification

• CAS No.: 10489-46-0
• Molecular Formula: O12Rh2S3
• Molecular Weight: 494 g/mol
• IUPAC Name: rhodium(3+);trisulfate
• Standard InChI: InChI=1S/3H2O4S.2Rh/c3*1-5(2,3)4;;/h3*(H2,1,2,3,4);;/q;;;2*+3/p-6
• Standard InChI Key: YWFDDXXMOPZFFM-UHFFFAOYSA-H
• SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Rh+3].[Rh+3]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Rh+3].[Rh+3]

Introduction

Physical and Chemical Properties

Basic Identification

The fundamental characteristics of Rhodium(III) sulfate are essential for its identification and applications across various fields.

Property	Value
Chemical Formula	Rh₂(SO₄)₃
CAS Number	10489-46-0
Molecular Weight	493.99-494.00 g/mol
EINECS	234-014-5

Physical Properties

The physical properties of Rhodium(III) sulfate determine its behavior in various applications and environmental conditions.

Property	Value
Appearance	Red-yellow crystalline solid
Density	1.217 g/mL at 25°C
Melting Point	Decomposes at >500°C
Boiling Point	99°C at 101,325 Pa
Vapor Pressure	21.4 hPa at 20°C
Solubility	Miscible with water, ethanol, and 3:1 ethanol/water mixture

Crystal Structure

The crystal structure of Rhodium(III) sulfate has been well-documented in scientific literature. The arrangement of atoms within the crystal lattice significantly influences the compound's physical and chemical properties. According to a study published in the European Journal of Inorganic Chemistry (2017), the crystal structure data is archived as ICSD entry 428461. The ball-and-stick model reveals the complex three-dimensional arrangement of rhodium and sulfate ions, with each rhodium atom coordinated by multiple oxygen atoms from the sulfate groups.

Synthesis and Preparation Methods

Industrial Production

Industrial production of Rhodium(III) sulfate typically involves large-scale processes that prioritize yield, purity, and cost-effectiveness. The most common industrial method involves the oxidation of rhodium metal with concentrated sulfuric acid in large reactors with precise control over temperature and reaction conditions. This approach ensures high yield and purity of the final product, which is crucial for applications requiring high-quality rhodium compounds.

Chemical Reactions

Types of Reactions

Rhodium(III) sulfate participates in several types of chemical reactions that are important for its applications and handling:

• Oxidation Reactions: The compound can be further oxidized under specific conditions to form higher oxidation state compounds. Strong oxidizing agents such as potassium permanganate or hydrogen peroxide can be used for this purpose.

• Reduction Reactions: It can be reduced to lower oxidation state rhodium compounds using suitable reducing agents like hydrogen gas or sodium borohydride.

• Substitution Reactions: The sulfate ligands can be replaced by other ligands such as chloride ions or phosphines under controlled conditions.

• Thermal Decomposition: When heated above 500°C, the compound decomposes, potentially releasing toxic gases including oxides of sulfur and rhodium compounds.

Reaction Mechanisms

The reaction mechanisms involving Rhodium(III) sulfate often involve its ability to form complexes with various substrates. In catalytic applications, for instance, the rhodium ions can coordinate with reactant molecules, lowering activation energies and facilitating chemical transformations.
Research on castor oil combustion has provided insights into the catalytic mechanism of Rhodium(III) sulfate. The compound creates electromagnetic forces that interfere with electrons in the fuel and oxygen molecules, reducing the activation energy needed for combustion reactions. This magnetic induction causes charged molecules to form, which subsequently leads to the breaking of chemical bonds and increased collision rates between reactant molecules.

Applications

Electroplating and Surface Coating

One of the most significant industrial applications of Rhodium(III) sulfate is in electroplating processes, where it is used to create high-performance surface coatings. Specific applications include:

• Jewelry and Horology: Used for fancy plating rhodium in jewelry and watches, providing a bright, reflective finish that enhances the appearance of these items.

• Electronics: Applied in the electronics industry to create durable, conductive coatings with excellent corrosion resistance.

• Automotive Components: Used to plate specific automotive parts that require high performance under demanding conditions.

Catalytic Applications

Rhodium(III) sulfate demonstrates valuable catalytic properties that have been exploited in various chemical processes:

• Combustion Catalysis: Research has shown that Rhodium(III) sulfate can serve as an effective catalyst in combustion reactions, reducing ignition delay and increasing burning rates. For example, studies on castor oil droplet combustion revealed that adding Rhodium(III) sulfate accelerated the combustion reaction by creating electromagnetic forces that disrupt electron bonding in the fuel.

• Organic Reactions: The compound has been used as a catalyst in various organic reactions, including hydrogenation and hydroformylation.

Scientific Research Applications

Beyond industrial applications, Rhodium(III) sulfate plays a crucial role in scientific research across multiple disciplines:

• Chemistry: Used in the development and study of novel catalytic systems and reaction pathways.

• Biology: Studied for its potential biological activities, including anticancer and antimicrobial properties.

• Medicine: Ongoing research explores its use in therapeutic applications, particularly in the development of new pharmaceutical compounds.

Organization	Limit Type	Value
ACGIH	TWA	0.2 mg/m³
OSHA	TWA	1 mg/m³
NIOSH	IDLH	15 mg/m³
NIOSH	TWA	1 mg/m³

Research Findings

Catalytic Studies

Recent research has provided valuable insights into the catalytic properties of Rhodium(III) sulfate:
A study published in the International Journal of Integrated Engineering investigated the effect of Rhodium(III) sulfate as a catalyst in castor oil droplet combustion. The research found that adding the catalyst in concentrations ranging from 100 ppm to 400 ppm significantly affected combustion characteristics.
Key findings included:

• Increased Combustion Temperature: The addition of Rhodium(III) sulfate led to higher combustion temperatures compared to pure castor oil.

• Reduced Ignition Delay: The catalyst decreased the time required for ignition to occur, making the combustion process more efficient.

• Enhanced Burning Rate: The burning rate was accelerated with increasing catalyst concentrations.

• Reduced Flame Dimensions: The presence of the catalyst resulted in smaller flame dimensions, indicating more efficient combustion.

• Mechanism of Action: The study proposed that Rhodium(III) sulfate accelerates combustion by creating electromagnetic forces that interfere with electrons in the fuel and oxygen molecules, reducing activation energy and increasing collision rates.

• Comparative Effectiveness: When compared to organic catalysts like clove oil, Rhodium(III) sulfate demonstrated superior catalytic efficiency, attributed to its greater number of magnetic field sources per atom.

Biochemical Interactions

Scientific investigations have revealed intriguing biochemical interactions of Rhodium(III) sulfate:

• Complex Formation: The compound can form complexes with various biological targets, leading to changes in their function.

• Pathway Activation: Research has indicated that rhodium(III) complexes can activate the cGAS-STING pathway, a key mediator of innate immunity involved in cancer development and treatment.

• DNA Interaction: The anticancer activity of certain rhodium compounds has been linked to the inhibition of DNA replication in cancer cells.